2-{cyclopropyl[(9H-fluoren-9-ylmethoxy)carbonyl]amino}acetic acid
Overview
Description
“2-{cyclopropyl[(9H-fluoren-9-ylmethoxy)carbonyl]amino}acetic acid” is a synthetic compound with the CAS Number: 1342767-08-1 . It has a molecular weight of 337.38 . The compound is also known as “{cyclopropyl[(9H-fluoren-9-ylmethoxy)carbonyl]amino}acetic acid” and is often represented by the Inchi Code: 1S/C20H19NO4/c22-19(23)11-21(13-9-10-13)20(24)25-12-18-16-7-3-1-5-14(16)15-6-2-4-8-17(15)18/h1-8,13,18H,9-12H2,(H,22,23) .
Physical And Chemical Properties Analysis
This compound is a powder at room temperature . More detailed physical and chemical properties were not found in the search results.Scientific Research Applications
Synthesis and Derivatives
One primary application of the compound is in the synthesis of non-proteinogenic amino acids and their derivatives, showcasing its utility in creating structurally unique and biologically relevant molecules. For example, the synthesis of (S)-(+)-2-Amino-6-(aminooxy)hexanoic acid (AAHA) and its derivative, highlighting the compound's role in yielding amino acids with potential biological activities through innovative synthetic routes (Adamczyk & Reddy, 2001).
Reactivity and Transformation
The compound's structure, featuring a cyclopropyl group, facilitates its engagement in chemical transformations that are valuable in the synthesis of biologically active compounds. Research indicates the potential of such cyclopropyl-containing compounds to be transformed into cyclopropyl-amino acids in a single step, underpinning their utility in synthesizing compounds with unique moieties found in biologically active substances (Ghosh et al., 2023).
Cyclodepsipeptides Synthesis
In the context of pharmaceutical research, the compound serves as a building block in the synthesis of complex cyclodepsipeptides. Cyclodepsipeptides are notable for their broad range of biological activities, making them promising candidates for drug development. The protocol detailed for the synthesis of pipecolidepsin A exemplifies the compound's application in producing intricate molecular architectures with significant pharmaceutical potential (Pelay-Gimeno, Albericio, & Tulla-Puche, 2016).
Novel Synthetic Routes
The compound's inclusion in synthetic strategies has led to the development of novel routes to structurally and functionally diverse molecules. For instance, its use in the synthesis of derivatives with potential antioxidant and selective xanthine oxidase inhibitory activities showcases its importance in creating therapeutically relevant compounds (Ikram et al., 2015).
Safety and Hazards
Mechanism of Action
Target of Action
N-Fmoc-N-cyclopropylglycine primarily targets Monomeric Sarcosine Oxidase (MSOX) . MSOX is a fundamental member of a family of flavoenzymes that catalyze the oxidation of sarcosine and other secondary amines .
Mode of Action
The compound interacts with its target, MSOX, through a process known as oxidation . The first rate-limiting step in this interaction is the binding of N-Fmoc-N-cyclopropylglycine to the flavin ring of MSOX, which simultaneously proceeds with the ring-opening of the cyclopropyl group . This reaction step corresponds to the nucleophilic attack of the cyclopropyl group to the flavin ring .
Biochemical Pathways
The interaction of N-Fmoc-N-cyclopropylglycine with MSOX affects the oxidation pathway of sarcosine and other secondary amines . The compound’s interaction with MSOX leads to the formation of an adduct, which is crucial for reactions following the adduct formation .
Result of Action
The result of N-Fmoc-N-cyclopropylglycine’s action is the formation of an adduct with the flavin ring of MSOX . This adduct formation is a crucial step in the oxidation of sarcosine and other secondary amines .
Action Environment
The action of N-Fmoc-N-cyclopropylglycine is influenced by various environmental factors. For instance, the conformation of the compound was found to be crucial for reactions following the adduct formation
properties
IUPAC Name |
2-[cyclopropyl(9H-fluoren-9-ylmethoxycarbonyl)amino]acetic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H19NO4/c22-19(23)11-21(13-9-10-13)20(24)25-12-18-16-7-3-1-5-14(16)15-6-2-4-8-17(15)18/h1-8,13,18H,9-12H2,(H,22,23) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MZYHCMVDZHPUST-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1N(CC(=O)O)C(=O)OCC2C3=CC=CC=C3C4=CC=CC=C24 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H19NO4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
337.4 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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